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Compound of Interest

Compound Name: D-Moses

Cat. No.: B15569334 Get Quote

A Note on Nomenclature: The query specified "D-Moses." Following a comprehensive search,

it has been determined that this is likely a typographical error, as "D-Moses" is not a

recognized chemical compound in scientific literature. Based on the context of the query, this

guide will focus on D-mannose, a naturally occurring simple sugar that is a C-2 epimer of

glucose and a subject of significant interest in biomedical research.

This guide is intended for researchers, scientists, and drug development professionals,

providing a technical overview of D-mannose, including its procurement for research, biological

significance, and application in experimental protocols.

Procurement of D-Mannose for Research
High-purity D-mannose is essential for reliable and reproducible experimental results. It is

available in various grades, including BioReagent and ACS grade, suitable for applications

ranging from basic laboratory use to mammalian cell culture.[1] When selecting a supplier, it is

crucial to consider the purity, the presence of endotoxins, and the suitability for the intended

application. High Purity Low Endotoxin (HPLE) grades are available for sensitive applications

like clinical skincare and pharmaceutical research.[2][3]

Below is a summary of prominent suppliers of D-mannose for research purposes. Researchers

should always consult the Certificate of Analysis (CoA) for lot-specific details.[4]

Table 1: Key Suppliers of D-Mannose for Research
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Supplier
Example Product
Name

Grade/Purity Key Features

Sigma-Aldrich (Merck) D-(+)-Mannose BioReagent, ≥99%

Suitable for

mammalian cell

culture.

Cayman Chemical D-Mannose ≥98%

Provided with

technical information

on solubility and

stability.[5]

Thermo Fisher

Scientific
D-(+)-Mannose ACS, 99.0-101.0%

High-purity grade

suitable for a variety

of research

applications.

Carl ROTH D(+)-Mannose ≥99.5%
For biochemistry

applications.[6]

Ardilla Technologies
Crystalline D-

Mannose

High Purity Low

Endotoxin (HPLE)

Manufactured from

natural, non-GMO raw

materials.[2]

Healtang Biotech Co.,

Ltd.

D-Mannose

Supplements

High Purity Low

Endotoxin (HPLE)

Supplies to the global

nutraceutical and

pharmaceutical

industries.[3]

Core Technical Data
D-mannose is a monosaccharide with the same chemical formula as glucose but with a

different spatial arrangement of its hydroxyl groups. This structural difference is key to its

unique biological functions.

Table 2: Physicochemical Properties of D-Mannose
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Property Value References

Molecular Formula C₆H₁₂O₆ [5]

Molar Mass 180.16 g/mol [6]

CAS Number 3458-28-4 [5][7]

Appearance White crystalline powder [7]

Melting Point 133-140 °C [1]

Solubility in Water Soluble

Biological Significance and Signaling Pathways
D-mannose plays a critical role in several key biological processes, most notably in the

glycosylation of proteins. It also has significant immunomodulatory effects.

The Central Role of D-Mannose in N-linked
Glycosylation
D-mannose is fundamental to the synthesis of N-linked glycans, which are essential for the

proper folding, stability, and function of many proteins.[8][9] The process begins in the

endoplasmic reticulum, where mannose is incorporated into a lipid-linked oligosaccharide

(LLO) precursor. This precursor is then transferred to nascent polypeptide chains.

Within the cell, D-mannose is phosphorylated by hexokinase to mannose-6-phosphate. This is

a crucial branch point where it can either be directed towards glycolysis via mannose

phosphate isomerase or towards glycosylation pathways via phosphomannomutase 2 (PMM2).

[10] The latter pathway leads to the formation of GDP-mannose and dolichol-phosphate-

mannose, which are the mannose donors for the growing glycan chain.[10]

Cellular Uptake Metabolic Fate

Extracellular D-Mannose Hexose/Mannose Transporter Intracellular D-Mannose Hexokinase Mannose-6-Phosphate PMM2 Mannose-1-Phosphate GDP-Mannose N-Glycosylation Pathway
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Caption: Cellular uptake and metabolic pathway of D-mannose for N-linked glycosylation.

Immunomodulatory Effects of D-Mannose
Recent research has highlighted the role of D-mannose in modulating immune responses. D-

mannose can induce the generation of regulatory T cells (Treg cells), which are crucial for

maintaining immune tolerance and suppressing autoimmune reactions.[11] This effect is

mediated by promoting the activation of latent TGF-β.[11] Furthermore, D-mannose has been

shown to suppress immunopathology in animal models of autoimmune diabetes and airway

inflammation.[11]

Experimental Protocols
The following are example protocols for the use of D-mannose in a research setting.

D-Mannose Supplementation in Cell Culture
This protocol is designed to study the effects of exogenous D-mannose on cellular processes

like glycosylation or immune cell function.[1]

Methodology:

Preparation of Stock Solution: Prepare a sterile 1 M stock solution of D-mannose in

deionized water or a suitable buffer and filter-sterilize.

Cell Seeding: Plate cells of interest (e.g., fibroblasts, T cells) at the desired density in a multi-

well plate.

Treatment: The following day, replace the medium with fresh medium containing the desired

final concentration of D-mannose (e.g., 1-25 mM). Include a vehicle control (medium without

added D-mannose).

Incubation: Culture the cells for the desired experimental duration (e.g., 24-72 hours).

Analysis: Harvest the cells for downstream analysis, such as western blotting to assess

protein glycosylation, flow cytometry to analyze cell populations, or metabolic assays.[11]
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Caption: Experimental workflow for D-mannose supplementation in cell culture.

In Vitro Mannose Uptake Assay
This protocol provides a method to measure the uptake of D-mannose into cultured cells.[12]

[13]

Methodology:

Cell Preparation: Seed cells in a 24-well plate and grow to confluency.

Washing: Gently wash the cells twice with warm phosphate-buffered saline (PBS).

Uptake Initiation: Add pre-warmed culture medium containing radiolabeled D-mannose (e.g.,

D-[³H]mannose) at a known concentration. For competition experiments, include unlabeled

D-mannose or other sugars.[13]
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Incubation: Incubate at 37°C for a short, defined period (e.g., 5-15 minutes) where uptake is

linear.

Uptake Termination: Rapidly wash the cells three times with ice-cold PBS to stop the uptake.

Cell Lysis: Lyse the cells with a suitable buffer (e.g., 0.1 M NaOH).

Quantification: Measure the radioactivity in the cell lysate using a scintillation counter to

determine the amount of D-mannose taken up by the cells.

Seed and Grow Cells
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Add Radiolabeled
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15569334?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15569334?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15569334?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

